Cas no 2138034-28-1 (methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine)

• Product Name: methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine
• CAS No: 2138034-28-1
• MF: C₁₃H₂₈N₂O
• MW: 228.374223709106
• CID: 6160888
• PubChem ID: 165490207
• Update Time: 2025-06-11

methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine
• EN300-1143925
• methyl[(4-propoxy-1-propylpiperidin-4-yl)methyl]amine
• 2138034-28-1

• Inchi： 1S/C13H28N2O/c1-4-8-15-9-6-13(7-10-15,12-14-3)16-11-5-2/h14H,4-12H2,1-3H3
• InChI Key： QXYBYGLOJNTZDB-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CCN(CCC)CC1

Computed Properties

• Exact Mass: 228.220163521g/mol
• Monoisotopic Mass: 228.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Additional information on methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine

Professional Introduction to Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine (CAS No. 2138034-28-1)

Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine, a compound with the chemical identifier CAS No. 2138034-28-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a propyl group and a propoxy substituent on the piperidine ring, contribute to its unique pharmacological properties.

The synthesis and characterization of Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine have been subjects of extensive research, driven by the need for novel pharmacophores that can modulate biological pathways effectively. The compound’s molecular structure suggests potential interactions with various targets, making it a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in piperidine derivatives due to their ability to enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The specific substitution pattern in Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine is thought to contribute to its favorable pharmacokinetic profile, which is crucial for the development of effective therapeutic agents. This has led to several studies exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The piperidine scaffold is well-documented for its presence in a variety of FDA-approved drugs, highlighting its importance as a pharmacological building block. The modifications introduced in Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine, such as the propyl and propoxy groups, are designed to optimize interactions with biological targets while maintaining a favorable safety profile.

Recent research has demonstrated that modifications within the piperidine ring can significantly alter the pharmacological properties of derivatives. For instance, studies have shown that introducing alkyl or alkoxy groups can enhance binding affinity and selectivity towards specific receptors. The structure of Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine aligns with these findings, suggesting that it may exhibit potent activity against relevant biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. Techniques such as nucleophilic substitution and cyclization reactions are commonly used in the preparation of piperidine derivatives like this one.

The chemical properties of Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine have been thoroughly characterized through spectroscopic techniques such as NMR and mass spectrometry. These analyses provide critical insights into the molecular structure and confirm the identity of the compound. Additionally, computational studies have been utilized to predict potential interactions between this molecule and biological targets, further guiding its development as a lead compound.

In conclusion, Methyl(4-propoxy-1-propylpiperidin-4-yl)methylamine (CAS No. 2138034-28-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing complex medical challenges and improving patient outcomes.